Cas no 13157-36-3 (Piperazine,2-methyl-2-phenyl-)

• Product Name: Piperazine,2-methyl-2-phenyl-
• CAS No: 13157-36-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 119350
• PubChem ID: 15229388
• Update Time: 2025-04-18

Piperazine,2-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,2-methyl-2-phenyl-
• 2-METHYL-2-PHENYLPIPERAZINE
• Piperazine, 2-methyl-2-phenyl- (8CI,9CI)
• DTXSID60570299
• SCHEMBL4534192
• AKOS013315901
• 13157-36-3

• Inchi： 1S/C11H16N2/c1-11(9-12-7-8-13-11)10-5-3-2-4-6-10/h2-6,12-13H,7-9H2,1H3
• InChI Key： HHMKNVVHZIMWQY-UHFFFAOYSA-N
• SMILES： N1CCNCC1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines